![molecular formula C25H28N4O4 B4009554 (2-furylmethyl){5-[4-(4-isopropylbenzoyl)-1-piperazinyl]-2-nitrophenyl}amine](/img/structure/B4009554.png)
(2-furylmethyl){5-[4-(4-isopropylbenzoyl)-1-piperazinyl]-2-nitrophenyl}amine
Description
The compound of interest is part of a class of compounds that include furylmethyl and nitrophenyl groups linked through piperazine, which are of significant interest in the development of new therapeutic agents due to their diverse chemical reactions and biological activities. This introduction sets the stage for a detailed exploration of the synthesis, molecular structure, chemical reactions, and properties of related compounds.
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions starting from basic heterocyclic frameworks. For instance, the synthesis of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate was achieved in 52% yield using a simple, low-cost amination process, highlighting the potential routes for synthesizing complex molecules involving piperazine and nitrophenyl groups (Liu Ya-hu, 2010). Such methodologies could be adapted to synthesize the compound of interest by incorporating the specific furylmethyl and isopropylbenzoyl substituents.
Molecular Structure Analysis
The molecular structure of compounds involving piperazine and nitrophenyl groups can exhibit polymorphism, as demonstrated in studies of related salts. For example, crystallography revealed two polymorphs for a similar compound, with minor differences in the conformations of the anions and cations mainly relating to the twist of the carboxylate groups and piperazine rings (M. Jotani, J. Wardell, E. Tiekink, 2018). This indicates the complexity and variability in the structural analysis of such compounds.
Chemical Reactions and Properties
The chemical reactivity of compounds containing furylmethyl, piperazine, and nitrophenyl groups can be influenced by their structural configuration. For example, the reactivity with secondary amines and the potential for undergoing cyclization reactions to form novel heterocyclic compounds have been documented (D. M. Argilagos, R. Kunz, A. Linden, H. Heimgartner, 1998). These reactions are crucial for understanding the chemical properties and potential applications of the compound of interest.
Physical Properties Analysis
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents and conditions, can be gleaned from the study of similar compounds. For instance, the reactions of 5-Nitro-2-furylpropiolic Acid Derivatives with secondary amines to obtain β-aminoacrylates highlight the nuanced reactivity of furyl-containing compounds (Tadashi. Sasaki, Katsuhiko Shoji, 1968). This provides insight into the potential chemical behavior of the compound .
properties
IUPAC Name |
[4-[3-(furan-2-ylmethylamino)-4-nitrophenyl]piperazin-1-yl]-(4-propan-2-ylphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O4/c1-18(2)19-5-7-20(8-6-19)25(30)28-13-11-27(12-14-28)21-9-10-24(29(31)32)23(16-21)26-17-22-4-3-15-33-22/h3-10,15-16,18,26H,11-14,17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODGMKGCLLJNOAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])NCC4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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